Cas no 10200-26-7 (2-Hydroxymethylpyrrolidine)

2-Hydroxymethylpyrrolidine structure
2-Hydroxymethylpyrrolidine structure
Product Name:2-Hydroxymethylpyrrolidine
CAS No:10200-26-7
MF:C5H11NO
MW:101.146941423416
CID:2195871
PubChem ID:90908
Update Time:2025-04-21

2-Hydroxymethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxymethylpyrrolidine
    • rac-Prolinol
    • BCP23008
    • AS-12196
    • F10903
    • pyrolidin-2-yl-methanol
    • Z825308062
    • STK893741
    • 2-Pyrrolidinylmethanol, AldrichCPR
    • (R)-(-)-2-Hydroxymethylpyrrolidine
    • AI3-60153
    • AKOS016842305
    • SB10361
    • DB-347141
    • pyrrolidine-2-methanol
    • BBL021035
    • SCHEMBL145266
    • 2-pyrrolidine methanol
    • SY013466
    • DL-Prolinol
    • PB30520
    • CS-W007622
    • 2-pyrrolidinmethanol
    • pyrrolidin-2-ylmethanol
    • PROLINOL, (+/-)-
    • DB-058074
    • 678-464-4
    • MFCD00601073
    • DB-010696
    • 498-63-5
    • L(+)-Prolinol
    • SY013851
    • 10200-26-7
    • D-Prolinol (oil)
    • CHEBI:59652
    • Pyrrolidine, 2-(hydroxymethyl)-
    • 2-(hydroxymethyl)-pyrrolidine
    • KFG8AY86W5
    • UNII-KFG8AY86W5
    • PB21663
    • P57005
    • 2-Pyrrolidinemethanol;2-Hydroxymethylpyrrolidine;DL-Prolinol
    • (pyrrolidin-2-yl)methanol
    • Pyrrolidin-2-yl-methanol
    • UNII-L5GD8LDG49
    • 2-(Hydroxymethyl)pyrrolidine
    • 2-Pyrrolidinylmethanol
    • D,L-prolinol
    • DTXSID30897460
    • (S)-(+)-2-Hydroxymethylpyrrolidine; (S)-(+)-2-(Hydroxymethyl)pyrrolidine (S)-(+)-2-Pyrrolidinemethan
    • 1-pyrrolidin-2-yl-methanol
    • Prolinol
    • 2-Pyrrolidinemethanol
    • 2-Pyrrolidinylmethanol #
    • EINECS 245-605-2
    • L-Prolinol (oil)
    • D(-)Prolinol
    • FR27654
    • EN300-55109
    • NSC 367102
    • DB-010700
    • (S)-(+)-2-Hydroxymethylpyrrolidine; S(+)-2-Pyrrolidinemethanol
    • NSC-367102
    • 2-hydroxymethyl-pyrrolidine
    • NSC367102
    • AKOS000264679
    • Inchi: 1S/C5H11NO/c7-4-5-2-1-3-6-5/h5-7H,1-4H2
    • InChI Key: HVVNJUAVDAZWCB-UHFFFAOYSA-N
    • SMILES: OCC1CCCN1

Computed Properties

  • Exact Mass: 101.084063974Da
  • Monoisotopic Mass: 101.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 32.3Ų
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